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Get Quote

Compound Overview and Key Identifiers

Pivalylbenzhydrazine, also known as pivhydrazine or pivazide, is a compound belonging to the hydrazine

chemical class. It was previously used as an antidepressant but has since been withdrawn from the market [1]

[2].

The table below summarizes its core chemical and clinical profile:

Attribute Details

IUPAC Name N'-Benzyl-2,2-dimethylpropanehydrazide [1]

Other Names Pivhydrazine, Pivazide, Tersavid, Betamezid [1] [2] [3]

CAS Number 306-19-4 [4] [3]

Molecular Formula C₁₂H₁₈N₂O [1] [4]

Molecular Weight 206.289 g·mol⁻¹ [1]

Therapeutic Class Monoamine Oxidase Inhibitor (MAOI), Antidepressant [1] [2]

Current Status Discontinued / Withdrawn [1] [2]
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Pharmacological Profile and Historical Clinical Use

Pivalylbenzhydrazine functions as a potent, irreversible, and non-selective inhibitor of monoamine

oxidase (MAO), an enzyme responsible for breaking down monoamine neurotransmitters [1] [4]. This

mechanism increases the concentration of neurotransmitters like serotonin and norepinephrine in the brain,

which underpinned its use as an antidepressant in the 1960s [1] [2].

One early clinical study from 1960 investigated its use for "Treatment of pain of cardiac origin," suggesting

its initial clinical applications may have extended beyond depression [5]. However, like many first-

generation MAOIs, it was eventually discontinued, likely due to the emergence of safer antidepressants with

fewer side effects and dietary restrictions.

Research Applications and Experimental Data

While no longer a clinical drug, pivalylbenzhydrazine remains a tool for biochemical research. The

following table summarizes key research data and potential applications:

Aspect Details

Primary Bioactivity Potent monoamine oxidase (MAO) inhibitor [4].

Observed In Vivo
Effect

Decreases epiphyseal cartilage growth in immature rats [4].

Research
Applications

Investigation of MAOI mechanisms; study of cartilage growth and development;
depression research models [4].

Available Form Chemical reference standard for research (e.g., 25 mg, 50 mg) [4].

A specific in vivo experimental protocol is described in the literature [4]:

Animal Model: Immature female rats (40 g, 3-4 weeks of age).
Dosage: 5 mg/kg.

Route of Administration: Intraperitoneal injection.
Dosing Schedule: Daily for 5 days.
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Primary Outcome Measured: Inhibition of epiphyseal cartilage growth.

Mechanism of Action and Research Context

As an irreversible MAO inhibitor, pivalylbenzhydrazine permanently deactivates the monoamine oxidase

enzyme. This leads to a sustained increase in monoamine neurotransmitter levels within the synaptic cleft,

enhancing neurotransmission.
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Figure 1: Schematic of Pivalylbenzhydrazine's mechanism as an irreversible MAO inhibitor.

The search results did not contain specific signaling pathway diagrams for pivalylbenzhydrazine. The

diagram above logically represents its core mechanism, which is distinct from complex signaling cascades

associated with growth factors or cytokines [6] [7]. Its primary research effect on cartilage growth suggests a

potential interaction with other pathways, such as those regulating development and metabolism [4].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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